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Pivaloyl Cyanide: Key Identifiers & Properties

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Pivaloyl cyanide

CAS No.: 42867-40-3

Cat. No.: S774191

Property Details

CAS Number 42867-40-3 [1] [2]
Molecular Formula CeHoNO [1] [2]

Molecular Weight 111.14 g/mol [1] [2]
Synonym Trimethylacetyl Cyanide [2]
Boiling Point 147 °C [1]

Density 0.940 g/cm3 [1]

Flash Point 43 °C [1]

Synthetic Application and Protocol

While direct performance comparisons are unavailable, one source mentions Pivaloyl Cyanide's use as a

reagent in organic synthesis. The following experimental protocol is adapted from a patent for its preparation

[3] [4].

e Primary Use: Serves as a building block for synthesizing herbicidal compounds. The pivaloyl group is
a key component in the development of various herbicides [3] [4].
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¢ Reaction Type: Synthesis from Pivalic Anhydride [3] [4].

o Key Reagents: Pivalic anhydride and hydrocyanic acid [3] [4].

e Catalyst System: Copper(l) cyanide (CuCN) [3] [4].

¢ Reaction Diluent: Diphenyl ether [3] [4].

e Workflow: The synthesis involves a reaction facilitated by a catalyst, followed by purification steps to
isolate the final product.

The workflow for this synthesis can be summarized as follows:

Reaction Setup

l

Combine Pivalic Anhydride,
Hydrocyanic Acid, Catalyst
(CuCN), and Diluent

l

Heat the Mixture
(Up to 180°C)

l

Cool Reaction Mixture

l

Fractional Distillation
Under Vacuum

'

Obtain Pure
Pivaloyl Cyanide

Click to download full resolution via product page

Experimental Procedure:
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e Setup: Combine pivalic anhydride, hydrocyanic acid, a copper(l) cyanide catalyst, and diphenyl ether
as a diluent in a reaction vessel [3] [4].

¢ Reaction: Heat the mixture to a temperature of up to 180°C to facilitate the reaction [3] [4].

¢ Isolation: After the reaction is complete, cool the mixture. The crude Pivaloyl Cyanide is then
isolated from the catalyst and diluent through fractional distillation under vacuum [3] [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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